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Compound of Interest

(R)-2-Amino-1-(3-
Compound Name:

chlorophenyl)ethanol
CAS No.: 121652-86-6
Cat. No.: B037897

Get Quote
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Welcome to the technical support center for the purification of chiral amino alcohols. This guide
is designed for researchers, scientists, and drug development professionals to provide in-
depth, field-proven insights into the most common purification techniques. Chiral amino
alcohols are critical building blocks in the synthesis of pharmaceuticals and other fine
chemicals, where enantiomeric purity is paramount for efficacy and safety.[1][2] This resource
offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to
navigate the challenges encountered during their purification.

Choosing Your Purification Strategy

Selecting the appropriate purification technique is the first critical step and depends on factors
such as the scale of your experiment, the physicochemical properties of your amino alcohol,
and the required level of enantiomeric purity.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e 2. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of
Pharmaceuticals - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Purification of Chiral Amino
Alcohols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037897#purification-techniques-for-chiral-amino-
alcohols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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